N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C25H21N3O4/c1-3-17-8-11-23-22(14-17)27-25(32-23)19-10-7-16(2)21(15-19)26-24(29)12-9-18-5-4-6-20(13-18)28(30)31/h4-15H,3H2,1-2H3,(H,26,29)/b12-9+
• InChI Key: HKROZFQPKLEEHX-FMIVXFBMSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)C)NC(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol

Description

N-[5-(5-ethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]-3-(3-nitrophenyl)acrylamide is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as EBA-3N and is a derivative of 2-benzoxazolylphenylacrylamide. EBA-3N has been studied for its potential applications in various fields such as biochemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of EBA-3N is not fully understood. However, it has been proposed that EBA-3N may act by inhibiting the activity of enzymes involved in cancer cell growth. In addition, EBA-3N has been found to bind to amyloid fibrils and disrupt their formation.
Biochemical and Physiological Effects:
EBA-3N has been found to have both biochemical and physiological effects. In biochemistry, EBA-3N has been shown to bind to amyloid fibrils and inhibit their formation. In addition, EBA-3N has been found to inhibit the activity of enzymes involved in cancer cell growth. In terms of physiological effects, EBA-3N has been found to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using EBA-3N in lab experiments include its unique properties, such as its fluorescent properties and its ability to inhibit the activity of enzymes involved in cancer cell growth. However, one limitation of using EBA-3N in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on EBA-3N. One potential direction is to further investigate its potential applications as a fluorescent probe for the detection of amyloid fibrils. Another potential direction is to explore its potential as an anticancer agent in preclinical studies. Additionally, there is a need to further investigate the mechanism of action of EBA-3N and its potential toxicity in order to fully understand its potential applications.

Synthesis Methods

The synthesis of EBA-3N involves the condensation of 5-ethyl-2-methylphenylamine with 2-nitrobenzaldehyde followed by reduction of the resulting imine with sodium borohydride. The obtained amine is then reacted with 3-nitrophenylacrylic acid to form EBA-3N.

Scientific Research Applications

EBA-3N has been studied for its potential applications in various scientific fields. In biochemistry, EBA-3N has been found to act as a fluorescent probe for the detection of amyloid fibrils. In pharmacology, EBA-3N has shown promising results as an anticancer agent. In material science, EBA-3N has been used as a building block for the synthesis of new materials with unique properties.